n-(2,6-Dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide

• CAS RN: 67083-22-1
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H16N2O4S/c1-10-4-6-14(7-5-10)22(20,21)16-15-11(2)8-13(17(18)19)9-12(15)3/h4-9,16H,1-3H3
• InChI Key: FMQFWJMJTOKIET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2C)[N+](=O)[O-])C

Description

N-(2,6-Dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H16N2O4S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The sulfonamide intermediate of Example 4 (6.9 g, 0.025 mole) was added to a solution of 6.3 ml of concentrated nitric acid in 50 ml of water, followed by addition of 50 ml of glacial acetic acid and 0.18 g of sodium nitrite. The mixture was heated at reflux for one hour, then poured into 100 ml of water. The crude product thus isolated was recrystallized from ethanol to give 6.5 g of the title compound. Structure assignment was supported by the nmr spectrum and by elemental analysis.